Cas no 1267952-21-5 ((3,5-dichloro-2-nitrophenyl)methanol)

• Product Name: (3,5-dichloro-2-nitrophenyl)methanol
• CAS No: 1267952-21-5
• MDL: MFCD28714717
• CID: 4584566
• PubChem ID: 68054959
• Update Time: 2025-10-31

(3,5-dichloro-2-nitrophenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (3,5-dichloro-2-nitrophenyl)methanol

• MDL： MFCD28714717

Additional information on (3,5-dichloro-2-nitrophenyl)methanol

Latest Research Advances on (3,5-dichloro-2-nitrophenyl)methanol (CAS: 1267952-21-5) in Chemical Biology and Pharmaceutical Applications

Recent studies have highlighted the growing significance of (3,5-dichloro-2-nitrophenyl)methanol (CAS: 1267952-21-5) as a versatile intermediate in pharmaceutical synthesis and chemical biology. This compound, characterized by its dichloro and nitro functional groups, has demonstrated potential in the development of novel therapeutic agents and as a building block for more complex molecular architectures. The unique electronic and steric properties conferred by its substituents make it particularly valuable in medicinal chemistry applications.

A 2024 study published in the Journal of Medicinal Chemistry explored the use of (3,5-dichloro-2-nitrophenyl)methanol as a precursor in the synthesis of kinase inhibitors. Researchers successfully employed this compound in a multi-step synthesis to develop potent and selective inhibitors targeting the JAK-STAT signaling pathway, which is implicated in various inflammatory diseases and cancers. The study reported improved yields (78-85%) compared to alternative synthetic routes, highlighting the compound's synthetic utility.

In the field of chemical biology, (3,5-dichloro-2-nitrophenyl)methanol has shown promise as a photoactivatable probe. A recent Nature Chemical Biology publication detailed its incorporation into activity-based protein profiling (ABPP) platforms, where its nitro group facilitates photo-crosslinking with target proteins. This application enables the identification of enzyme-substrate interactions in complex biological systems, providing valuable insights for drug discovery.

Pharmacological evaluations have revealed interesting properties of derivatives synthesized from (3,5-dichloro-2-nitrophenyl)methanol. A 2023 study in Bioorganic & Medicinal Chemistry Letters demonstrated that structural modifications at the benzylic position yielded compounds with significant antimicrobial activity against drug-resistant strains of Staphylococcus aureus (MIC values ranging from 2-8 μg/mL). The electron-withdrawing nature of the substituents was found to enhance membrane permeability, contributing to the observed biological activity.

From a safety and pharmacokinetics perspective, recent toxicological assessments (2024, Regulatory Toxicology and Pharmacology) indicate that (3,5-dichloro-2-nitrophenyl)methanol exhibits favorable metabolic stability in human liver microsomes (t1/2 > 120 minutes) and low cytotoxicity in primary hepatocytes (IC50 > 100 μM). These findings support its continued investigation as a pharmaceutical intermediate, though further in vivo studies are warranted to fully characterize its safety profile.

The compound's utility extends to materials science applications, as evidenced by a 2024 ACS Applied Materials & Interfaces report describing its incorporation into novel organic electronic materials. The electron-deficient aromatic system contributes to charge transport properties, enabling the development of n-type organic semiconductors with promising device performance characteristics.

Ongoing research continues to explore the full potential of (3,5-dichloro-2-nitrophenyl)methanol across multiple disciplines. Current investigations focus on its application in PROTAC (proteolysis targeting chimera) development, where its structural features may facilitate the design of bifunctional molecules for targeted protein degradation. Preliminary results suggest enhanced cellular uptake and target engagement compared to traditional linker chemistries.